Cas no 100515-02-4 (3-benzoylcyclohex-2-en-1-one)

• Product name: 3-benzoylcyclohex-2-en-1-one
• CAS No: 100515-02-4
• MF: C₁₃H₁₂O₂
• MW: 200.23318
• CID: 1126005
• PubChem ID: 3582561

3-benzoylcyclohex-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 3-benzoylcyclohex-2-en-1-one
• 2-Cyclohexen-1-one, 3-benzoyl-
• 3-benzoyl-cyclohex-2-en-1-one
• SCHEMBL6316758
• 100515-02-4
• DTXSID50393873

• Inchi： InChI=1S/C13H12O2/c14-12-8-4-7-11(9-12)13(15)10-5-2-1-3-6-10/h1-3,5-6,9H,4,7-8H2
• InChI Key： AAXHJMZKURWIDS-UHFFFAOYSA-N
• SMILES： C1CC(=CC(=O)C1)C(=O)C2=CC=CC=C2

Computed Properties

• Exact Mass: 200.08373g/mol
• Monoisotopic Mass: 200.08373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 34.1Ų
• Molecular Weight: 200.23g/mol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives